(3-Ethyl-1-methyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl)-(oxiran-2-yl)methanone

• IUPAC Name: (3-ethyl-1-methyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl)-(oxiran-2-yl)methanone
• InChI: InChI=1S/C15H20N2O2/c1-3-12-9-16(2)13-7-5-4-6-11(13)8-17(12)15(18)14-10-19-14/h4-7,12,14H,3,8-10H2,1-2H3
• InChI Key: VIPJTEZDIMOEBL-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(C2=CC=CC=C2CN1C(=O)C3CO3)C
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol

Description

(3-Ethyl-1-methyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl)-(oxiran-2-yl)methanone is a chemical compound that belongs to the family of benzodiazepines. This compound has been the subject of scientific research due to its potential therapeutic applications, particularly in the field of neuroscience. The purpose of

Mechanism of Action

The mechanism of action of (3-Ethyl-1-methyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl)-(oxiran-2-yl)methanone involves its interaction with the gamma-aminobutyric acid (GABA) receptor in the brain. This compound enhances the activity of GABA, which is an inhibitory neurotransmitter, leading to the reduction of neuronal activity and the resulting anxiolytic, sedative, and hypnotic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the reduction of anxiety, promotion of sleep, and relaxation of muscles. This compound also has anticonvulsant properties, which make it a potential treatment for epilepsy and other related conditions.

Advantages and Limitations for Lab Experiments

The advantages of using (3-Ethyl-1-methyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl)-(oxiran-2-yl)methanone in lab experiments include its well-established mechanism of action and its potential therapeutic applications. However, the limitations of this compound include its potential for abuse and dependence, which make it a controlled substance, and its side effects, which include drowsiness, dizziness, and impaired coordination.

Future Directions

Of research related to (3-Ethyl-1-methyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl)-(oxiran-2-yl)methanone include the development of new analogs with improved therapeutic properties and reduced side effects. Other potential areas of research include the investigation of the compound's effects on different types of anxiety disorders and the development of new methods for the delivery of the compound to the brain. Additionally, the potential use of this compound in the treatment of other neurological disorders, such as Alzheimer's disease and Parkinson's disease, should also be explored.

Synthesis Methods

The synthesis method of (3-Ethyl-1-methyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl)-(oxiran-2-yl)methanone involves the reaction between 3-ethyl-1-methyl-1,4-dihydro-2,6-dimethyl-4-(2-nitrophenyl)-5-pyridinylmethanone and epichlorohydrin in the presence of a base. The resulting compound is then reduced and treated with acetic anhydride to obtain the final product.

Scientific Research Applications

(3-Ethyl-1-methyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl)-(oxiran-2-yl)methanone has been the subject of scientific research due to its potential therapeutic applications, particularly in the field of neuroscience. This compound has been shown to have anxiolytic, sedative, and hypnotic effects, which make it a promising candidate for the treatment of anxiety disorders, insomnia, and other related conditions.